Cas no 1568065-09-7 ((1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol)

• Product Name: (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol
• CAS No: 1568065-09-7
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5746065
• PubChem ID: 28743395
• Update Time: 2025-06-28

(1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• AKOS021320790
• EN300-1147243
• (1S)-2-amino-1-(2,4,6-trimethylphenyl)ethan-1-ol
• 1568065-09-7
• Benzenemethanol, α-(aminomethyl)-2,4,6-trimethyl-, (αS)-
• (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol

• Inchi： 1S/C11H17NO/c1-7-4-8(2)11(9(3)5-7)10(13)6-12/h4-5,10,13H,6,12H2,1-3H3/t10-/m1/s1
• InChI Key： IGSDYLMUKZBXGC-SNVBAGLBSA-N
• SMILES： O[C@H](CN)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 335.7±37.0 °C(Predicted)
• pka: 12.19±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol

Introduction to (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol (CAS No. 1568065-09-7)

(1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol, with the CAS number 1568065-09-7, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes an amino group and a trimethylphenyl substituent attached to a chiral carbon center. The chiral nature of this compound makes it particularly valuable for applications in asymmetric synthesis and drug development.

The chemical structure of (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol consists of a central carbon atom bonded to an amino group, a hydroxyl group, and a 2,4,6-trimethylphenyl ring. The presence of the chiral center at the central carbon atom results in two enantiomers: (R) and (S). The (S) enantiomer, specifically, has been the focus of recent research due to its potential biological activities and therapeutic applications.

Recent studies have highlighted the importance of (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol in various biological processes. One notable area of research is its role as a potential lead compound for the development of new drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects by modulating specific signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol has also shown promise in anti-inflammatory applications. Research conducted by a team at the University of California revealed that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol could be a valuable candidate for treating inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The synthetic accessibility of (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol has further contributed to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound with high enantiomeric purity. One such method involves the asymmetric reduction of a prochiral ketone using a chiral catalyst. This approach not only ensures the desired stereochemistry but also provides high yields and operational simplicity.

In the context of drug development, the pharmacokinetic properties of (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol are crucial for its potential therapeutic applications. Studies have shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol in various disease models. Preliminary results from phase I trials have indicated that this compound is well-tolerated by patients and shows promising therapeutic effects. Further clinical studies are expected to provide more comprehensive data on its potential as a novel therapeutic agent.

Beyond its direct therapeutic applications, (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol has also been explored as a building block for more complex molecules. Its unique structural features make it an excellent starting material for the synthesis of diverse derivatives with enhanced biological activities. For example, researchers at Harvard University have used this compound as a scaffold to develop novel inhibitors of protein-protein interactions involved in cancer progression.

In conclusion, (1S)-2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol (CAS No. 1568065-09-7) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it is likely to play an increasingly important role in the discovery and development of new drugs.